Polynoxylin
Overview
Description
Polynoxylin, also known by the trade name Anaflex in Egypt, is an antiseptic used for local treatment of the skin and the mouth . It is a formaldehyde-releasing antimicrobial polymer .
Synthesis Analysis
Polynoxylin is a condensation product of formaldehyde and urea . This synthesis results in polynoxymethyleneurea, which has interesting antibacterial and antifungal properties .
Molecular Structure Analysis
Polynoxylin is not a discrete structure, but a polymer. Its formula is (C4H8N2O3)n . It is also referred to as poly(methi(bis(hydroxymethyl))ureylene)amer .
Physical And Chemical Properties Analysis
Polynoxylin is a white, stable powder . It is soluble in water to an extent of less than 0.3 percent . Its exact mass is 90.04 and its molecular weight is 90.080 .
Scientific Research Applications
Antimicrobial Activity
- Summary of Application : Polynoxylin, an alkali urea-formaldehyde condensation product, has been examined for its antimicrobial activity . It has been tested against 1000 clinical isolates of bacteria and yeasts .
- Methods of Application : The minimum inhibitory concentration (MIC) for these isolates was in the range of 1024-16,384 mg/1 . The drug’s antimicrobial activity is cumulative .
- Results : The cidal concentrations of the drug were within one dilution of the corresponding values for MIC . Formaldehyde, the putative active component of polynoxylin, was released into water from a 10% (w/w) cream preparation, which gave a maximum yield of 1.56 mg within 6 hours .
Treatment of Varicose Ulcers
- Summary of Application : Polynoxylin has been used in the treatment of varicose ulcers .
- Methods of Application : In a study, 82 consecutive female patients with 85 varicose ulcers were treated by compression sclerotherapy for varicose veins . Alternate patients had their ulcers treated with a dressing of polynoxylin paste on sterile lint .
- Results : In 17 pairs of treated and control patients, with ulcers matched for size, the rates of healing were 2.8 and 3.1 sq. mms. per day respectively . The difference is not statistically significant . Polynoxylin was not shown to influence the rate of epithelialisation of varicose ulcers .
properties
IUPAC Name |
formaldehyde;urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4N2O.CH2O/c2-1(3)4;1-2/h(H4,2,3,4);1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODGAOXROABLFNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=O.C(=O)(N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
68071-45-4, 68611-61-0, 68511-67-1, 68071-44-3, 68988-09-0, 69898-38-0, 68511-66-0, 68002-19-7, 68955-25-9, 68002-18-6 | |
Record name | Urea, polymer with formaldehyde, methylated | |
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Record name | Urea, polymer with formaldehyde, butylated methylated | |
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Record name | Urea, polymer with formaldehyde, isopropylated methylated | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=68511-67-1 | |
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Record name | Urea, polymer with formaldehyde, butylated isobutylated | |
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Record name | Urea, polymer with formaldehyde, furfurylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68988-09-0 | |
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Record name | Urea, polymer with formaldehyde, butylated isopropylated | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=69898-38-0 | |
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Record name | Urea, polymer with formaldehyde, butylated and 2-ethylhexylated | |
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Record name | Urea, polymer with formaldehyde, butylated | |
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Record name | Urea, polymer with formaldehyde, 2-(dimethylamino)-2-methylpropylated isobutylated | |
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Record name | Urea, polymer with formaldehyde, isobutylated | |
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DSSTOX Substance ID |
DTXSID10905739 | |
Record name | Carbamimidic acid--formaldehyde (1/1) | |
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Molecular Weight |
90.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; NKRA; Pellets or Large Crystals, Amorphous powder; [HSDB] | |
Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea formaldehyde | |
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Solubility |
Solubility in water = 0.28-0.31% | |
Record name | POLYNOXYLIN | |
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Vapor Pressure |
0.0000728 [mmHg] | |
Record name | Urea formaldehyde | |
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URL | https://haz-map.com/Agents/1013 | |
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Product Name |
Urea formaldehyde | |
Color/Form |
Amorphous powder | |
CAS RN |
68611-64-3, 9011-05-6, 64869-57-4, 68002-18-6, 68002-19-7, 68071-44-3, 68071-45-4, 68511-66-0, 100786-56-9 | |
Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea-formaldehyde resin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=9011-05-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Urea formaldehyde foam | |
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Record name | Urea, polymer with formaldehyde, isobutylated | |
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Record name | Butylated polyoxymethylene urea | |
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Record name | Urea, polymer with formaldehyde, butylated isobutylated | |
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Record name | Urea, polymer with formaldehyde, methylated | |
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Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea, polymer with formaldehyde, isobutylated | |
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Record name | Urea, polymer with formaldehyde, butylated isobutylated | |
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Record name | Urea, polymer with formaldehyde, methylated | |
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Record name | POLYNOXYLIN | |
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Retrosynthesis Analysis
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